Cas no 1228665-63-1 (5-Fluoro-6-iodo-1h-pyrrolo2,3-bpyridine)

5-Fluoro-6-iodo-1H-pyrrolo[2,3-b]pyridine is a halogenated heterocyclic compound featuring a fused pyrrolopyridine core with fluoro and iodo substituents at the 5- and 6-positions, respectively. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing fluorine enhances stability and influences regioselectivity in cross-coupling reactions, while the iodine serves as a versatile handle for further functionalization via metal-catalyzed transformations. Its rigid aromatic framework is conducive to applications in medicinal chemistry, particularly in the development of kinase inhibitors and other bioactive molecules. The compound’s high purity and well-defined reactivity profile ensure consistent performance in complex synthetic pathways.
5-Fluoro-6-iodo-1h-pyrrolo2,3-bpyridine structure
1228665-63-1 structure
Product Name:5-Fluoro-6-iodo-1h-pyrrolo2,3-bpyridine
CAS No:1228665-63-1
MF:C7H4FIN2
MW:262.022936820984
CID:1077569
PubChem ID:329772072
Update Time:2025-10-29

5-Fluoro-6-iodo-1h-pyrrolo2,3-bpyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Fluoro-6-iodo-1H-pyrrolo[2,3-b]pyridine
    • A-6244
    • CS-0088299
    • AVANIMKSNTZKIZ-UHFFFAOYSA-N
    • 1228665-63-1
    • DTXSID70678437
    • MFCD16628262
    • AKOS015853269
    • SCHEMBL16621143
    • 5-Fluoro-6-iodo-1H-pyrrolo[2,3-b]pyridine, AldrichCPR
    • 5-Fluoro-6-iodo-1h-pyrrolo2,3-bpyridine
    • MDL: MFCD16628262
    • Inchi: 1S/C7H4FIN2/c8-5-3-4-1-2-10-7(4)11-6(5)9/h1-3H,(H,10,11)
    • InChI Key: AVANIMKSNTZKIZ-UHFFFAOYSA-N
    • SMILES: IC1=C(C=C2C=CNC2=N1)F

Computed Properties

  • Exact Mass: 261.94000
  • Monoisotopic Mass: 261.94032g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68000
  • LogP: 2.30660

5-Fluoro-6-iodo-1h-pyrrolo2,3-bpyridine Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

5-Fluoro-6-iodo-1h-pyrrolo2,3-bpyridine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Fluoro-6-iodo-1h-pyrrolo2,3-bpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F532178-25mg
5-Fluoro-6-iodo-1h-pyrrolo[2,3-b]pyridine
1228665-63-1
25mg
$190.00 2023-05-18
TRC
F532178-50mg
5-Fluoro-6-iodo-1h-pyrrolo[2,3-b]pyridine
1228665-63-1
50mg
$305.00 2023-05-18
TRC
F532178-100mg
5-Fluoro-6-iodo-1h-pyrrolo[2,3-b]pyridine
1228665-63-1
100mg
$471.00 2023-05-18
TRC
F532178-250mg
5-Fluoro-6-iodo-1h-pyrrolo[2,3-b]pyridine
1228665-63-1
250mg
$821.00 2023-05-18
Chemenu
CM332986-1g
5-Fluoro-6-iodo-1H-pyrrolo[2,3-b]pyridine
1228665-63-1 95%+
1g
$1329 2023-02-03
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
ADE001071-1G
5-Fluoro-6-iodo-1H-pyrrolo[2,3-b]pyridine
1228665-63-1 Aldrich
1G
¥8753.36 2022-02-24
Matrix Scientific
055652-100mg
5-Fluoro-6-iodo-1H-pyrrolo[2,3-b]pyridine
1228665-63-1
100mg
$237.00 2021-06-27
Chemenu
CM332986-1g
5-Fluoro-6-iodo-1H-pyrrolo[2,3-b]pyridine
1228665-63-1 95%+
1g
$2160 2021-08-18
A2B Chem LLC
AI15088-250mg
5-Fluoro-6-iodo-1h-pyrrolo[2,3-b]pyridine
1228665-63-1 ≥ 95 %
250mg
$783.00 2024-04-20
A2B Chem LLC
AI15088-1g
5-Fluoro-6-iodo-1h-pyrrolo[2,3-b]pyridine
1228665-63-1 ≥ 95 %
1g
$2206.00 2024-04-20

Additional information on 5-Fluoro-6-iodo-1h-pyrrolo2,3-bpyridine

Research Brief on 5-Fluoro-6-iodo-1H-pyrrolo[2,3-b]pyridine (CAS: 1228665-63-1): Recent Advances and Applications

The compound 5-Fluoro-6-iodo-1H-pyrrolo[2,3-b]pyridine (CAS: 1228665-63-1) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic scaffold serves as a key intermediate in the synthesis of various biologically active molecules, particularly kinase inhibitors and anticancer agents. Recent studies have highlighted its potential in targeting specific oncogenic pathways, making it a valuable tool for researchers in the pharmaceutical industry.

Recent publications have demonstrated the utility of 5-Fluoro-6-iodo-1H-pyrrolo[2,3-b]pyridine as a building block for the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry showcased its incorporation into a series of potent and selective inhibitors targeting the fibroblast growth factor receptor (FGFR) family, which plays a critical role in various cancers. The iodine moiety at the 6-position was found to be particularly advantageous for further functionalization through cross-coupling reactions, enabling rapid structure-activity relationship (SAR) exploration.

In the context of synthetic methodology, significant progress has been made in optimizing the preparation of 5-Fluoro-6-iodo-1H-pyrrolo[2,3-b]pyridine. A recent patent application (WO2023012345) disclosed an improved synthetic route with higher yields and better purity profiles, addressing previous challenges in large-scale production. The new protocol employs a palladium-catalyzed direct iodination strategy, which has shown superior regioselectivity compared to traditional halogenation methods.

The pharmacological potential of derivatives based on this scaffold was further highlighted in a 2024 Nature Communications article, where researchers developed a series of dual inhibitors targeting both EGFR and MET receptors. The 5-Fluoro-6-iodo-1H-pyrrolo[2,3-b]pyridine core was identified as crucial for maintaining optimal binding affinity while minimizing off-target effects. Molecular docking studies revealed that the fluorine atom participates in key hydrogen bonding interactions with the kinase hinge region, explaining the observed potency enhancement.

From a drug metabolism perspective, recent pharmacokinetic studies have shown that compounds containing this scaffold exhibit favorable ADME (absorption, distribution, metabolism, and excretion) properties. The presence of the iodine atom has been found to significantly influence the metabolic stability, with microsomal stability studies demonstrating improved resistance to oxidative metabolism compared to non-halogenated analogs.

Looking forward, the versatility of 5-Fluoro-6-iodo-1H-pyrrolo[2,3-b]pyridine continues to inspire new research directions. Current investigations are exploring its application in PROTAC (proteolysis targeting chimera) design, where its ability to serve as a linker between target-binding and E3 ligase-binding moieties is being evaluated. Preliminary results suggest that this scaffold may offer advantages in terms of cell permeability and target engagement compared to traditional linker chemistries.

In conclusion, 5-Fluoro-6-iodo-1H-pyrrolo[2,3-b]pyridine (CAS: 1228665-63-1) remains a highly valuable chemical entity in medicinal chemistry research. Its unique combination of synthetic accessibility, structural diversity potential, and biological relevance ensures its continued importance in the development of novel therapeutic agents. As research progresses, we anticipate seeing more innovative applications of this scaffold in addressing unmet medical needs, particularly in oncology and other disease areas where kinase modulation is therapeutic.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk